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Compound of Interest

Compound Name: SAP6

Cat. No.: B12393753 Get Quote

Secreted aspartyl proteinase 6 (Sap6) is a key enzyme that contributes to the virulence of

Candida albicans. Its functions are not limited to proteolytic activity; it also engages in specific

interactions with host cells, modulating immune responses and facilitating tissue invasion. Key

biological functions of Sap6 include maintaining the integrity of the fungal cell surface,

participating in the escape of C. albicans from immune cells, and initiating inflammation in host

tissues.[1][2][3]

Quantitative Data Summary
The following tables summarize the key quantitative and qualitative findings from studies

investigating the biological functions of Sap6. These studies often employ genetic knockouts

(Δsap6) and recombinant proteins to elucidate the specific roles of this proteinase.

Table 1: Effect of Sap6 on C. albicans Interaction with THP-1 Human Monocytes
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C. albicans Strain
Phenotype in THP-
1 Co-culture (1 hr)

Percentage of Dead
Candida Cells

Reference

Wild Type (SC5314)
~60% long hyphae

development
~2-2.5% [1][3]

Δsap5 Mutant
~60% long hyphae

development
~2-2.5% [1][3]

Δsap6 Mutant
~50% short hyphae

development
~15% [1][3]

Table 2: Role of Sap6 Domains in Inducing Cytokine Release from Oral Epithelial Cells (OECs)

Recombinant
Sap6 Form

IL-1β
Production

IL-8
Production

Key Signaling
Pathway

Reference

rSap6 (wild type) Induced Induced
p38 MAPK,

MKP1
[2][4]

Heat-inactivated

rSap6
Induced Not Induced

Suggests non-

proteolytic

activity

contributes to IL-

1β induction

[4]

rSap6ΔRGD Not Induced Induced

Highlights the

role of the RGD

motif in IL-1β

induction

[4]

Signaling Pathways Modulated by Sap6
Sap6 interacts with host cells through distinct mechanisms, triggering specific signaling

cascades that contribute to inflammation and immune evasion.

Sap6-Mediated Inflammation in Oral Epithelial Cells
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Sap6 initiates inflammatory responses in oral epithelial cells through a dual-action mechanism

involving both its proteolytic activity and a specific protein motif.[2][4] The proteolytic activity of

Sap6 activates Protease-Activated Receptor 2 (PAR2), leading to the phosphorylation of p38

MAPK and subsequent release of the pro-inflammatory cytokine IL-8.[2][4] Independently, the

Arg-Gly-Asp (RGD) domain of Sap6 binds to host cell integrins, which activates MKP1

signaling and results in the production of IL-1β.[2][4] This cascade of events also leads to the

disruption of epithelial barrier function, facilitating fungal invasion.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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